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Compound of Interest

Compound Name: Diphenyldiethyltin-d10

Cat. No.: B15558212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific environmental fate and transport data for Diphenyldiethyltin-d10 are not

readily available in published literature. Therefore, this guide extrapolates information from

structurally similar organotin compounds, primarily diethyltin and diphenyltin derivatives, to

provide a comprehensive overview of its expected environmental behavior. The "d10"

designation indicates that the ten hydrogen atoms on the two phenyl groups have been

replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling is unlikely to

significantly alter the compound's fundamental environmental degradation and transport

pathways compared to its non-deuterated counterpart, but may slightly affect the rates of

reactions where carbon-hydrogen bond cleavage is the rate-determining step.

Introduction to the Environmental Fate of
Organotins
Organotin compounds, a class of organometallic chemicals characterized by at least one tin-

carbon bond, have been utilized in a variety of industrial and agricultural applications. Their

environmental fate is a subject of significant interest due to the varying toxicity of different

organotin species. The environmental journey of an organotin compound like

Diphenyldiethyltin-d10 is governed by a combination of transformation and transport

processes, including hydrolysis, photolysis, biodegradation, and sorption to soil and sediment.

The primary degradation pathway for many organotin compounds involves the sequential

cleavage of the organic groups from the tin atom.[1]
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Predicted Environmental Transformation Pathways
The environmental degradation of Diphenyldiethyltin-d10 is anticipated to proceed through a

series of dealkylation and dearylation steps, progressively breaking the tin-carbon bonds. This

process reduces the overall toxicity of the compound, as toxicity generally decreases with a

lower number of organic substituents.

Hydrolysis
Hydrolysis is a key abiotic degradation process for many organotin compounds, particularly for

organotin halides which can hydrolyze to form oxides and hydroxides. While all-alkyl organotin

compounds are generally resistant to hydrolysis except under concentrated acidic conditions,

the presence of different organic groups can influence reactivity. Dibutyltin dichloride, for

example, is known to undergo hydrolysis.[2] It is expected that Diphenyldiethyltin-d10 would

exhibit some degree of hydrolysis, particularly if released into aquatic environments with

varying pH.
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Compound Class Half-life (t½) Conditions Reference

General Organotins

Half-life of about 60

days in aqueous

media for halides and

their degradation

products.

Aqueous media [3]

Dimethyltin dichloride

Hydrolyzes to

dimethyltin chloro-(2-

ethylhexyl)

thioglycolate under

simulated gastric

conditions (pH 1.2).

pH 1.2, 37°C [4]

Diethyltin(IV)

dichloride

Hydrolysis has been

studied, but specific

rate constants are not

readily available in the

reviewed literature.

Aqueous solutions [5]

Photolysis
Photolysis, or degradation by sunlight, is another significant abiotic pathway for the breakdown

of organotin compounds in the environment, especially in surface waters and on soil surfaces.

[1] The process involves the absorption of light energy, leading to the cleavage of the tin-

carbon bonds. The rate and extent of photolysis are dependent on factors such as the light

intensity, the presence of photosensitizers in the water, and the specific chemical structure of

the organotin compound. For instance, a quasi-complete degradation of tributyltin (TBT) in

water (99.8%) was achieved after 30 minutes of photocatalytic treatment.[6]
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Compound Class Observation Conditions Reference

Tributyltin (TBT)
99.8% degradation in

30 minutes.

Photocatalytic

treatment in water
[6]

Triphenyltin (TPT)
May degrade faster

than TBT.
Aquatic environment [7]

Phenyltin compounds

Photochemical

degradation to

inorganic tin via

diphenyltin and

monophenyltin has

been demonstrated.

Not specified [8]

Biodegradation
Biodegradation, mediated by microorganisms such as bacteria and fungi, is a crucial process

for the ultimate breakdown of organotin compounds in soil and sediment.[1] The primary

mechanism is the sequential dealkylation or dearylation of the parent compound. The rate of

biodegradation is influenced by environmental conditions including temperature, oxygen

availability (aerobic vs. anaerobic), and the composition of the microbial community. For

dialkyltins, measured half-lives in soil under laboratory settings are reported to be around 120-

150 days.[9] In forest soils, the degradation half-lives of methyltins and butyltins can range from

6 months to 15 years.[9]
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Compound Class Half-life (t½) Environment Reference

Dialkyltins ~120-150 days Laboratory soil tests [9]

Methyltins and

Butyltins
0.5 to 15 years Forest soils [9]

Triphenyltin (TPT) 27 and 33 days

Non-sterilized soil at

10 and 20 mg Sn kg⁻¹

respectively

[8][10]

Tributyltin (TBT) 28 days
Organic-rich

sediments
[11]

Tributyltin (TBT) 78 days
Sandy, organic-poor

sediments
[11]

Environmental Transport: Sorption and Mobility
The transport and mobility of Diphenyldiethyltin-d10 in the environment will be largely

dictated by its tendency to adsorb to soil and sediment particles. The soil adsorption coefficient

(Kd) and the organic carbon-water partition coefficient (Koc) are key parameters used to predict

this behavior.[12][13] A high Koc value indicates strong adsorption to organic matter in the soil,

leading to lower mobility and a higher likelihood of accumulation in soil and sediment.[14]

Organotin compounds are known to adsorb strongly to soil.[7] For instance, triphenyltin is

strongly adsorbed to sediments and soil with no significant desorption observed.[8]
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Compound Class Koc/Kd Values Observation Reference

Tributyltin (TBT)

Sorption coefficients

to sediments can

range from 100 to

10,000.

Strong retention by

sediments.
[15]

Organotin compounds

Adsorption

coefficients varied

from 10^0.5 to 10^4.

Water-sediment

system.
[15]

Phenyltin compounds

Strongly adsorbed to

sediments and soil,

with no desorption.

Soil and sediment [8]

Experimental Protocols for Environmental Fate
Studies
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) and the U.S. Environmental Protection Agency (EPA) provide the

framework for evaluating the environmental fate and transport of chemicals. The following are

summaries of key protocols applicable to Diphenyldiethyltin-d10.

Hydrolysis: OECD Guideline 111
This guideline determines the rate of abiotic hydrolysis as a function of pH.

Principle: The test substance is dissolved in sterile aqueous buffer solutions at different pH

levels (typically 4, 7, and 9).

Procedure: The solutions are incubated in the dark at a constant temperature. At various

time intervals, samples are taken and analyzed for the concentration of the parent substance

and any major hydrolysis products.

Data Analysis: The rate of hydrolysis and the half-life are calculated for each pH.

Phototransformation in Water: OECD Guideline 316
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This guideline assesses the potential for direct photolysis in water.

Principle: A solution of the test substance in pure water is exposed to a light source that

simulates natural sunlight.

Procedure: The concentration of the test substance is monitored over time. Control samples

are kept in the dark to account for any non-photolytic degradation.

Data Analysis: The photodegradation rate constant and the quantum yield are determined.

The quantum yield represents the efficiency of the photochemical process.

Aerobic and Anaerobic Transformation in Soil: OECD
Guideline 307
This guideline evaluates the rate and pathway of biodegradation in soil under both aerobic and

anaerobic conditions.

Principle: The test substance, often radiolabeled for ease of tracking, is applied to soil

samples.

Procedure: The treated soil is incubated in the dark at a constant temperature and moisture

content. For aerobic conditions, the soil is exposed to air. For anaerobic conditions, an

oxygen-free environment is maintained. At intervals, soil samples are extracted and analyzed

for the parent compound and its transformation products. Evolved CO2 (in aerobic studies)

or other volatile products are trapped and quantified.

Data Analysis: Degradation half-lives (DT50) and the nature and quantity of metabolites are

determined.

Adsorption/Desorption: OECD Guideline 106 (Batch
Equilibrium Method)
This method determines the soil and sediment adsorption/desorption characteristics of a

chemical.

Principle: A solution of the test substance is equilibrated with a known amount of soil or

sediment.
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Procedure: The mixture is agitated for a defined period to reach equilibrium. The solid and

liquid phases are then separated by centrifugation, and the concentration of the test

substance in the liquid phase is measured. The amount adsorbed to the solid phase is

calculated by difference. For desorption, the supernatant is replaced with a fresh solution

without the test substance, and the amount of the substance that leaches back into the

solution is measured.

Data Analysis: The adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc) are calculated.

Visualizing Environmental Processes
Diagrams created using Graphviz (DOT language) illustrate the key environmental fate

pathways and a typical experimental workflow.

Diphenyldiethyltin-d10

Diphenyl(ethyl)tin-d10 speciesDe-ethylation

Phenyl(diethyl)tin species

De-phenylation Mono-organotin species

Further Degradation

Further Degradation Inorganic Tin (Sn)Final Mineralization

Click to download full resolution via product page

Caption: Predicted degradation pathway of Diphenyldiethyltin-d10 in the environment.
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Caption: Simplified workflow for key environmental fate studies.

Conclusion
While specific data for Diphenyldiethyltin-d10 is lacking, the extensive body of research on

other organotin compounds provides a strong basis for predicting its environmental behavior. It

is expected to undergo gradual degradation in the environment through hydrolysis, photolysis,

and biodegradation, leading to less toxic inorganic tin species. Its mobility is likely to be limited

due to strong sorption to soil and sediment. The standardized OECD and EPA test guidelines

provide robust methodologies for experimentally determining the precise environmental fate

and transport parameters for this compound, which would be essential for a comprehensive

environmental risk assessment. Further research focusing on diethyltin and diphenyltin

compounds would provide more accurate quantitative data for modeling the environmental fate

of Diphenyldiethyltin-d10.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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